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Compound of Interest

Compound Name: 2-Methylnonane

Cat. No.: B3428614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
Methylnonane, a branched-chain alkane. The information is presented to be of maximal utility

to professionals in research and development.

Core Molecular Data
The fundamental molecular characteristics of 2-Methylnonane are summarized below. These

values are foundational for a wide range of scientific applications, from reaction stoichiometry

to analytical method development.

Parameter Value Source

Molecular Formula C₁₀H₂₂ [1][2][3][4][5]

Molar Mass 142.28 g/mol [1][2][4][5][6]

Monoisotopic Mass 142.172150702 Da [1]

Determination of Molecular Formula and Weight:
Experimental Methodology
The molecular formula and weight of organic compounds like 2-Methylnonane are typically

determined using a combination of mass spectrometry and elemental analysis. While a
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specific, detailed experimental protocol for this common compound is not typically published as

a standalone document, the following outlines the standard methodology.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for determining the molecular weight and elucidating the

structure of volatile compounds such as 2-Methylnonane.[7]

Principle: The sample is first vaporized and separated from other components in a mixture by

gas chromatography. The separated molecules then enter a mass spectrometer, where they

are ionized. The mass-to-charge ratio of the resulting ions is measured, allowing for the

determination of the molecular weight. The fragmentation pattern observed in the mass

spectrum provides structural information.

General Protocol:

Sample Preparation: A dilute solution of 2-Methylnonane in a volatile solvent (e.g.,

hexane or dichloromethane) is prepared.

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample travels through a capillary column, and its components are

separated based on their boiling points and interactions with the column's stationary

phase.

Ionization: As 2-Methylnonane elutes from the column, it enters the mass spectrometer

and is ionized, typically by electron impact (EI).

Detection: The mass analyzer separates the ions based on their mass-to-charge ratio, and

a detector records their abundance. The peak corresponding to the intact molecular ion

(M+) reveals the molecular weight.

2. Elemental Analysis

Principle: This technique determines the percentage composition of carbon and hydrogen in

a sample. A known mass of the compound is combusted, and the resulting amounts of

carbon dioxide and water are measured. This data is used to calculate the empirical formula.
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General Protocol:

A precisely weighed sample of 2-Methylnonane is combusted in a stream of pure oxygen.

The combustion products (CO₂ and H₂O) are passed through separate absorption tubes.

The mass increase in each tube is measured to determine the mass of CO₂ and H₂O

produced.

From these masses, the percentage of carbon and hydrogen in the original sample is

calculated.

The empirical formula is determined from these percentages. Combined with the

molecular weight from mass spectrometry, the molecular formula is confirmed.

Logical Relationship: Molecular Weight Calculation
The molecular weight of a compound is a direct function of its molecular formula and the atomic

weights of its constituent elements. The diagram below illustrates this fundamental relationship

for 2-Methylnonane.

Molecular Formula
C₁₀H₂₂

Carbon (C)
10 atoms

Hydrogen (H)
22 atoms

Total Mass from C
10 * 12.01 = 120.1 amu

Total Mass from H
22 * 1.008 = 22.176 amu

Atomic Weight of C
~12.01 amu

Atomic Weight of H
~1.008 amu

Molecular Weight
~142.28 g/mol
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Caption: Calculation of 2-Methylnonane's molecular weight from its formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

